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Compound of Interest

Compound Name: Gold cyanide

Cat. No.: B1582709 Get Quote

This document provides a comprehensive overview of the chemical formulas, structures, and

key properties of gold cyanide compounds. It is intended for researchers, scientists, and

professionals in drug development and related fields who require a detailed understanding of

these coordination compounds. The guide includes quantitative data, detailed experimental

protocols for synthesis and characterization, and visualizations of molecular structures and

experimental workflows.

Chemical Formula and Nomenclature
Gold primarily forms cyanide complexes in two oxidation states: +1 (aurous) and +3 (auric).

Gold(I) Cyanide: The simplest binary compound is Gold(I) cyanide, with the chemical formula

AuCN.[1] It is also referred to as gold monocyanide or aurous cyanide.[1][2][3] AuCN is an

odorless, yellow solid that is insoluble in water.[1][3]

Dicyanoaurate(I): In the presence of excess cyanide ions, AuCN dissolves to form the highly

stable linear complex anion, dicyanoaurate(I), [Au(CN)₂]⁻.[1][4] This anion is the key soluble

gold species in the industrial gold cyanidation process for extracting gold from ore.[1][5] It is

typically isolated as a salt, most commonly potassium dicyanoaurate(I), K[Au(CN)₂].[6][7]

Tetracyanoaurate(III): Gold(III) can form the square planar complex anion,

tetracyanoaurate(III), [Au(CN)₄]⁻.[4][6] This is generally encountered as its potassium salt,

potassium tetracyanoaurate(III), K[Au(CN)₄].[3] Its use is less common than its gold(I)

counterpart.[6]
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Molecular and Crystal Structure
The structures of gold cyanide compounds are defined by the coordination geometry of the

gold atom.

Gold(I) Cyanide (AuCN)
Gold(I) cyanide is not a simple molecular salt but a coordination polymer.[1] Its structure

consists of seemingly infinite linear chains of -(Au-C≡N)- units. Each gold(I) center is linearly

coordinated, bonded to the carbon of one cyanide ligand and the nitrogen of another.[1] These

chains pack into a hexagonal crystal structure.[1]
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Figure 1: Polymeric chain structure of Gold(I) Cyanide (AuCN).

Dicyanoaurate(I) Anion: [Au(CN)₂]⁻
The dicyanoaurate(I) anion features a central gold(I) atom coordinated to two cyanide ligands.

The geometry is perfectly linear, with a C-Au-C bond angle of 180°. This linearity is a hallmark

of two-coordinate d¹⁰ metal complexes like Au(I).
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Figure 2: Linear structure of the dicyanoaurate(I) anion.

Tetracyanoaurate(III) Anion: [Au(CN)₄]⁻
In its +3 oxidation state, gold forms a four-coordinate complex with cyanide. The

tetracyanoaurate(III) anion adopts a square planar geometry, consistent with d⁸ metal

complexes. The gold atom lies at the center of a square, with the four cyanide ligands

positioned at the corners.
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Start: K[Au(CN)₂] solution

Slowly add conc. HCl
(in fume hood)

AuCN precipitates
(yellow solid)

Gently heat on steam bath

Cool and filter mixture

Wash precipitate with water

End: Dry AuCN solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://en.wikipedia.org/wiki/Gold(I)_cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Gold-monocyanide
https://www.911metallurgist.com/blog/gold-cyanide-formulas/
https://pubmed.ncbi.nlm.nih.gov/18521543/
https://pubmed.ncbi.nlm.nih.gov/18521543/
https://en.wikipedia.org/wiki/Gold_cyanidation
https://en.wikipedia.org/wiki/Potassium_dicyanoaurate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-dicyanoaurate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-dicyanoaurate
https://www.benchchem.com/product/b1582709#gold-cyanide-chemical-formula-and-structure
https://www.benchchem.com/product/b1582709#gold-cyanide-chemical-formula-and-structure
https://www.benchchem.com/product/b1582709#gold-cyanide-chemical-formula-and-structure
https://www.benchchem.com/product/b1582709#gold-cyanide-chemical-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

